Cas no 67194-28-9 (2(3H)-Furanone,3,3'-[1,3-propanediylbis(oxymethylidyne)]bis[dihydro- (9CI))

• Product Name: 2(3H)-Furanone,3,3'-[1,3-propanediylbis(oxymethylidyne)]bis[dihydro- (9CI)
• CAS No: 67194-28-9
• MF: C₁₃H₁₆O₆
• MW: 268.262544631958
• CID: 525193
• PubChem ID: 12441192
• Update Time: 2025-04-19

2(3H)-Furanone,3,3'-[1,3-propanediylbis(oxymethylidyne)]bis[dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• (3E)-3-[3-[(E)-(2-oxooxolan-3-ylidene)methoxy]propoxymethylidene]oxolan-2-one
• 2(3H)-Furanone,3,3'-[1,3-propanediylbis(oxymethylidyne)]bis[dihydro- (9CI)
• NSC178873
• NSC-178873
• SMR000528854
• CHEMBL3209452
• 67194-28-9
• (3E,3'E)-3,3'-{Propane-1,3-diylbis[oxy(E)methanylylidene]}di(oxolan-2-one)
• DTXSID30498375
• MLS000766245

• Inchi： 1S/C13H16O6/c14-12-10(2-6-18-12)8-16-4-1-5-17-9-11-3-7-19-13(11)15/h8-9H,1-7H2/b10-8+,11-9+
• InChI Key： ACMOQOXIPPKBFU-GFULKKFKSA-N
• SMILES： O1C(/C(=C/OCCCO/C=C2/C(=O)OCC/2)/CC1)=O

Computed Properties

• Exact Mass: 268.09468
• Monoisotopic Mass: 268.094688
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 71.1
• XLogP3: 0.9

Experimental Properties

• Density: 1.429
• Boiling Point: 524.5°Cat760mmHg
• Flash Point: 237.1°C
• Refractive Index: 1.647
• PSA: 71.06
• LogP: 1.07130